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Compound of Interest

12-Hydroxy-9(E)-octadecenoic
Compound Name: d
aci

Cat. No.: B3430313

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structural isomers of 12-
hydroxyoctadecenoic acid, with a primary focus on their classification, physicochemical
properties, experimental protocols for analysis, and their roles in biological signaling pathways.

Introduction to 12-Hydroxyoctadecenoic Acid

12-Hydroxyoctadecenoic acid (12-HOE) is a C18 monounsaturated hydroxy fatty acid. Its
structure, featuring a hydroxyl group on a long-chain fatty acid, imparts unique chemical
properties and significant biological activities. The presence of a double bond and a chiral
center at the hydroxylated carbon gives rise to a variety of structural and stereoisomers, each
with potentially distinct physical and biological characteristics. The most well-known and
abundant of these isomers is ricinoleic acid, which is the primary component of castor oil.[1]
This guide will delve into the nuances of these isomers, providing the technical details
necessary for their study and application in research and drug development.

Classification of Isomers
The structural diversity of 12-hydroxyoctadecenoic acid arises from several types of isomerism:

o Positional Isomerism: This refers to variations in the location of the hydroxyl (-OH) group or
the double bond along the 18-carbon chain. While this guide focuses on isomers with the
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hydroxyl group at carbon 12, other positional isomers such as 9-hydroxy and 10-
hydroxyoctadecenoic acid also exist.[2]

o Geometric Isomerism: The carbon-carbon double bond can exist in either a cis (Z) or trans
(E) configuration. The natural isomer, ricinoleic acid, has a cis double bond, while its trans
counterpart is known as ricinelaidic acid.[3]

o Stereoisomerism (Enantiomers): The carbon atom bearing the hydroxyl group (C-12) is a
chiral center, leading to two possible enantiomers: (R) and (S). The naturally occurring
ricinoleic acid is the (R)-enantiomer.[4]

The combination of these isomeric forms results in several distinct molecules, with ricinoleic
acid being the most studied. A closely related compound, 12-hydroxystearic acid, is the
saturated analogue (lacking the double bond) and is often studied in conjunction with 12-HOE
isomers due to its industrial relevance.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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